Cas no 90390-35-5 (N-(3-chloro-5-fluorobenzyl)ethanamine)

N-(3-chloro-5-fluorobenzyl)ethanamine structure
90390-35-5 structure
Product Name:N-(3-chloro-5-fluorobenzyl)ethanamine
CAS No:90390-35-5
MF:C9H11ClFN
MW:187.641744852066
CID:1951705
PubChem ID:457618
Update Time:2025-04-21

N-(3-chloro-5-fluorobenzyl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • N-(3-chloro-5-fluorobenzyl)ethanamine
    • Benzenemethanamine, 3-chloro-N-ethyl-5-fluoro-
    • 90389-73-4
    • DTXSID50238154
    • 90390-35-5
    • 3-CHLORO-N-ETHYL-5-FLUORO-BENZENEMETHANAMINE
    • CHEMBL1183010
    • N-[(3-chloro-5-fluoro-phenyl)methyl]ethanamine
    • Inchi: 1S/C9H11ClFN/c1-2-12-6-7-3-8(10)5-9(11)4-7/h3-5,12H,2,6H2,1H3
    • InChI Key: GUQUBIDXRKHURR-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC(=C1)CNCC)F

Computed Properties

  • Exact Mass: 187.0564052Da
  • Monoisotopic Mass: 187.0564052Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 12Ų
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